molecular formula C21H19N3O3S B2824150 N-((7-methylimidazo[1,2-a]pyridin-2-yl)methyl)-4-phenoxybenzenesulfonamide CAS No. 868972-38-7

N-((7-methylimidazo[1,2-a]pyridin-2-yl)methyl)-4-phenoxybenzenesulfonamide

Cat. No. B2824150
CAS RN: 868972-38-7
M. Wt: 393.46
InChI Key: VXTRCLWLHIHMDP-UHFFFAOYSA-N
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Description

“N-((7-methylimidazo[1,2-a]pyridin-2-yl)methyl)-4-phenoxybenzenesulfonamide” is a complex organic compound. It contains an imidazo[1,2-a]pyridine core, which is a type of organic compound known as imidazopyridines . These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring .


Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazo[1,2-a]pyridines can be synthesized through various methods. For instance, a solvent- and catalyst-free method has been developed for the synthesis of imidazo[1,2-a]pyridines by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The imidazo[1,2-a]pyridine core has a molecular weight of 132.1625 .

Scientific Research Applications

Catalytic Chemical Synthesis Research on related arylimidazo[1,2-a]pyridines shows advancements in catalytic methods for chemical synthesis. A study by Zhu et al. (2017) highlights the Cp*Rh(III)-catalyzed selective bis-cyanation of arylimidazo[1,2-α]pyridines via N-directed ortho double C-H activation, demonstrating broad functional group tolerance and high yields, indicative of the potential utility of related compounds in facilitating complex chemical reactions (Zhu et al., 2017).

Development of Fluorescent Probes Wang et al. (2012) described the use of a related compound in the development of a reaction-based fluorescent probe for discrimination of thiophenols over aliphatic thiols, showcasing the potential of these compounds in creating sensitive detection tools for chemical and biological applications (Wang et al., 2012).

Polymer Science Ghaemy and Alizadeh (2009) synthesized novel polyimides using an unsymmetrical diamine monomer containing a triaryl imidazole pendant group, illustrating the relevance of related chemical structures in the synthesis of high-performance materials with excellent solubility and thermal stability (Ghaemy & Alizadeh, 2009).

Corrosion Inhibition Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron, utilizing quantum chemical calculations and molecular dynamics simulations to explore the protective efficacy of similar compounds against metal corrosion (Kaya et al., 2016).

Anticancer and Radiosensitizing Agents Ghorab et al. (2015) synthesized a series of novel sulfonamide derivatives, exploring their in-vitro anticancer activity and ability to enhance cell killing effects of γ-radiation, indicating the therapeutic potential of related compounds in cancer treatment (Ghorab et al., 2015).

Future Directions

Future research could focus on the synthesis, characterization, and biological activity of this compound and its derivatives. Given the wide range of biological activities exhibited by imidazo[1,2-a]pyridine derivatives , this compound could have potential applications in medicinal chemistry.

properties

IUPAC Name

N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]-4-phenoxybenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N3O3S/c1-16-11-12-24-15-17(23-21(24)13-16)14-22-28(25,26)20-9-7-19(8-10-20)27-18-5-3-2-4-6-18/h2-13,15,22H,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VXTRCLWLHIHMDP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=NC(=CN2C=C1)CNS(=O)(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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